Cas no 88018-72-8 (3-Cyclotridecen-1-one, 2-methyl-, (E)-)

3-Cyclotridecen-1-one, 2-methyl-, (E)- structure
88018-72-8 structure
Product name:3-Cyclotridecen-1-one, 2-methyl-, (E)-
CAS No:88018-72-8
MF:C14H24O
MW:208.33976
CID:648281
PubChem ID:71411434

3-Cyclotridecen-1-one, 2-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclotridecen-1-one, 2-methyl-, (E)-
    • 2-methylcyclotridec-3-en-1-one
    • DTXSID90831047
    • 88018-72-8
    • Inchi: InChI=1S/C14H24O/c1-13-11-9-7-5-3-2-4-6-8-10-12-14(13)15/h9,11,13H,2-8,10,12H2,1H3
    • InChI Key: GASPUMQDUNPKRU-UHFFFAOYSA-N
    • SMILES: CC1C=CCCCCCCCCCC1=O

Computed Properties

  • Exact Mass: 208.182715385g/mol
  • Monoisotopic Mass: 208.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

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